1-Benzhydryl-3-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)urea

• IUPAC Name: 1-benzhydryl-3-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]urea
• InChI: InChI=1S/C25H26N2O2/c28-24(26-18-25(29)16-15-19-9-7-8-14-22(19)17-25)27-23(20-10-3-1-4-11-20)21-12-5-2-6-13-21/h1-14,23,29H,15-18H2,(H2,26,27,28)
• InChI Key: GRQKGQNRYQVKJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=CC=CC=C21)(CNC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4)O
• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol

Description

The compound “1-Benzhydryl-3-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)urea” is a benzhydryl compound. Benzhydryl compounds are a group of organic compounds whose parent structures include diphenylmethane (which is two benzene rings connected by a single methane), with any number of attached substituents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzhydryl compounds can undergo a variety of reactions, including oxidation, reduction, and various substitution reactions.

Scientific Research Applications

• Anticancer Activity :

  • A study synthesized ureas and sulfamides derived from 1-aminotetralins, which are structurally related to the compound . The synthesized compounds showed varying degrees of cytotoxic activity against human glioblastoma and prostate cancer cell lines (Özgeriş et al., 2017).

• Antineoplastic and Antimonoamineoxidase Properties :

  • Research on benzo[H]quinazoline derivatives, which involve similar structural elements to the compound , revealed insights into their antineoplastic and antimonoamineoxidase properties (Markosyan et al., 2010).

• Benzylic Oxygenations of Tetrahydronaphthalenes :

  • A study explored the directed, DDQ-promoted benzylic oxygenations of tetrahydronaphthalenes, which are structurally related to the compound . This research provided insights into the reactivity of these compounds (Ramdayal et al., 1999).

• Hypotensive and Antiarrhythmic Activities :

  • A series of ureas or thioureas and their guanidine analogues synthesized from corresponding 3-amino-1,2,3,4-tetrahydronaphthalenes showed pronounced hypotensive and antiarrhythmic activities in rats (Chalina & Chakarova, 1998).

• Synthesis of 4-Chloro-5-Hydroxy-1H-Benzo[g]indoles :

  • Research involving the synthesis of 4-chloro-5-hydroxy-1H-benzo[g]indoles from related compounds like methyl 2-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)propenoate provides further context on the chemical reactivity and potential applications of such compounds (Yi et al., 2005).

• Acid-Catalyzed Solvolytic Elimination (Aromatization) of Allylic Ethers and Alcohols :

  • This study explored the acid-catalyzed solvolysis of 1-methoxy-1-methyl-1,4-dihydronaphthalene, which is related to the compound , focusing on the mechanisms of its reactivity (Jia & Thibblin, 2001).

• Flexible 1-[(2-Aminoethoxy)Alkyl]-3-Ar(O)Yl(Thio)Ureas as Novel Acetylcholinesterase Inhibitors :

  • Research on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which are structurally related to the compound , investigated their potential as acetylcholinesterase inhibitors (Vidaluc et al., 1995).